Cas no 1466111-48-7 (2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid)

• Product Name: 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid
• CAS No: 1466111-48-7
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 6234227
• PubChem ID: 63704274
• Update Time: 2025-10-29

2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid
• 1466111-48-7
• AKOS013014877
• EN300-13161027

• Inchi： 1S/C12H14BrNO3/c1-8(15)14(3)12(2,11(16)17)9-4-6-10(13)7-5-9/h4-7H,1-3H3,(H,16,17)
• InChI Key： DJSJAWYFYBYIBX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)O)(C)N(C(C)=O)C

Computed Properties

• Exact Mass: 299.01571g/mol
• Monoisotopic Mass: 299.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid

Professional Introduction to 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic Acid (CAS No. 1466111-48-7)

2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid, with the CAS number 1466111-48-7, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement, has garnered attention for its potential applications in various biochemical pathways and drug development. The presence of a 4-bromophenyl group and an N-methylacetamido moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The structural integrity of 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid is characterized by its bipartite molecular design, which includes an aromatic ring substituted with a bromine atom and an amide linkage connected to a propanoic acid backbone. This configuration not only contributes to its chemical reactivity but also opens up possibilities for further functionalization. The bromine substituent on the phenyl ring is particularly noteworthy, as it can participate in various organic transformations such as cross-coupling reactions, which are pivotal in modern synthetic methodologies.

In recent years, the compound has been explored for its role in the synthesis of bioactive molecules. Specifically, the amide group (N-methylacetamido) has been identified as a key pharmacophore in several drug candidates. This moiety is known to enhance binding affinity and metabolic stability, making it a valuable component in the design of small-molecule drugs. The combination of these features positions 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid as a promising building block for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological processes, and their inhibition is often a target in drug discovery. The structural components of 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid can be tailored to interact with specific protease active sites, leading to the development of potent inhibitors. For instance, recent studies have demonstrated its effectiveness in inhibiting caspase-3, an enzyme involved in apoptosis, which has significant implications for treating inflammatory and neurodegenerative diseases.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for antiviral and anticancer agents. The brominated phenyl ring can be further modified to introduce additional functional groups that enhance drug-like properties such as solubility and bioavailability. Moreover, the propanoic acid moiety provides a site for derivatization, allowing chemists to fine-tune the molecular structure for optimal pharmacological activity. These attributes make 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid a versatile tool in medicinal chemistry.

Advances in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have revealed that slight modifications to its structure can significantly alter its binding affinity to biological targets. This knowledge is being leveraged to design more effective drug candidates with fewer side effects. Additionally, high-throughput screening techniques have been employed to identify derivatives of 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid that exhibit enhanced activity against specific disease markers.

The environmental impact of using this compound in research and development is another area of consideration. Efforts are being made to optimize synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to ensure that the production of 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid is both sustainable and cost-effective. These initiatives align with broader industry goals to promote environmentally responsible chemical synthesis.

In conclusion, 2-(4-bromophenyl)-2-(N-methylacetamido)propanoic acid (CAS No. 1466111-48-7) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting proteases and other key enzymes involved in disease processes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.